Cas no 95358-30-8 (2-Propenoic acid, 2-(1-naphthalenyloxy)ethyl ester)

2-Propenoic acid, 2-(1-naphthalenyloxy)ethyl ester is a specialized acrylate ester monomer featuring a naphthalene-based ether linkage. This compound is notable for its ability to impart unique polymer properties, such as enhanced UV stability, thermal resistance, and adhesion due to the aromatic naphthalene moiety. Its reactive acrylate group enables facile incorporation into copolymer systems, making it suitable for applications in advanced coatings, adhesives, and photoresist materials. The combination of the naphthalene ring and flexible ethylene oxide spacer contributes to improved solubility in organic solvents while maintaining structural rigidity. This monomer is particularly valuable in formulations requiring tailored optical or mechanical performance in high-performance polymeric materials.
2-Propenoic acid, 2-(1-naphthalenyloxy)ethyl ester structure
95358-30-8 structure
Product Name:2-Propenoic acid, 2-(1-naphthalenyloxy)ethyl ester
CAS No:95358-30-8
MF:C15H14O3
MW:242.269864559174
CID:735036
PubChem ID:21872246
Update Time:2025-11-05

2-Propenoic acid, 2-(1-naphthalenyloxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-(1-naphthalenyloxy)ethyl ester
    • 2-naphthalen-1-yloxyethyl prop-2-enoate
    • SCHEMBL67466
    • PQHAQYRBYAWNHV-UHFFFAOYSA-N
    • 2-(1-NAPHTHYLOXY)-ETHYL ACRYLATE
    • 2-(naphthalen-1-yloxy)ethyl acrylate
    • 2-[(Naphthalen-1-yl)oxy]ethyl prop-2-enoate
    • 2-(1-naphthyloxy)-1-ethyl acrylate
    • DTXSID00619156
    • 95358-30-8
    • Inchi: 1S/C15H14O3/c1-2-15(16)18-11-10-17-14-9-5-7-12-6-3-4-8-13(12)14/h2-9H,1,10-11H2
    • InChI Key: PQHAQYRBYAWNHV-UHFFFAOYSA-N
    • SMILES: O(CCOC(C=C)=O)C1C=CC=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 242.094294304g/mol
  • Monoisotopic Mass: 242.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 35.5Ų

2-Propenoic acid, 2-(1-naphthalenyloxy)ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB123309-5 g
2-(1-Naphthyloxy)-ethyl acrylate; .
95358-30-8
5g
€242.00 2022-09-01
abcr
AB123309-10 g
2-(1-Naphthyloxy)-ethyl acrylate; .
95358-30-8
10g
€419.80 2022-09-01

Additional information on 2-Propenoic acid, 2-(1-naphthalenyloxy)ethyl ester

Research Briefing on 2-Propenoic acid, 2-(1-naphthalenyloxy)ethyl ester (CAS: 95358-30-8)

2-Propenoic acid, 2-(1-naphthalenyloxy)ethyl ester (CAS: 95358-30-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, featuring a naphthalene moiety, has been investigated for its potential applications in drug development, particularly due to its unique structural properties and reactivity. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a focal point for researchers in medicinal chemistry.

The compound's molecular structure, characterized by the presence of a naphthalenyloxy group, suggests potential interactions with biological targets such as enzymes and receptors. This has led to its evaluation in various pharmacological assays. Recent literature highlights its role as a precursor or intermediate in the synthesis of more complex molecules with enhanced bioactivity. For instance, studies have demonstrated its utility in the development of novel anti-inflammatory and anticancer agents, where its ester linkage and aromatic system contribute to improved binding affinity and metabolic stability.

One of the key areas of research involving 2-Propenoic acid, 2-(1-naphthalenyloxy)ethyl ester is its application in polymer chemistry. The compound's acrylate functionality allows it to participate in polymerization reactions, leading to the formation of polymeric materials with tailored properties. These materials have been explored for drug delivery systems, where controlled release and biocompatibility are critical. Recent advancements in this domain have focused on optimizing the polymerization conditions to achieve desired molecular weights and polydispersity indices, thereby enhancing the performance of the resulting polymers.

In addition to its synthetic applications, the biological activity of 2-Propenoic acid, 2-(1-naphthalenyloxy)ethyl ester has been a subject of investigation. Preliminary in vitro studies have indicated that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings have spurred further research into its mechanism of action and potential as a lead compound for the development of new anti-inflammatory drugs. However, detailed in vivo studies are still needed to validate these observations and assess the compound's pharmacokinetic and toxicological profiles.

Despite the promising aspects of 2-Propenoic acid, 2-(1-naphthalenyloxy)ethyl ester, challenges remain in its broader application. Issues such as solubility, stability under physiological conditions, and scalability of synthesis need to be addressed to fully realize its potential. Recent efforts have focused on derivatization strategies to improve these properties, with some success in enhancing water solubility and reducing degradation rates. Collaborative research between chemists and biologists will be essential to overcome these hurdles and advance the compound's translation into clinical applications.

In conclusion, 2-Propenoic acid, 2-(1-naphthalenyloxy)ethyl ester (CAS: 95358-30-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a valuable candidate for further exploration in drug development and material science. Continued research efforts aimed at optimizing its properties and elucidating its biological mechanisms will be crucial in unlocking its full potential. This briefing underscores the importance of interdisciplinary collaboration to address current limitations and pave the way for innovative applications of this compound in the future.

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